N-(2-(3-(2,4-dimethylthiazol-5-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-1-(thiophen-2-yl)cyclopentanecarboxamide

• IUPAC Name: N-[2-[3-(2,4-dimethyl-1,3-thiazol-5-yl)-6-oxopyridazin-1-yl]ethyl]-1-thiophen-2-ylcyclopentane-1-carboxamide
• InChI: InChI=1S/C21H24N4O2S2/c1-14-19(29-15(2)23-14)16-7-8-18(26)25(24-16)12-11-22-20(27)21(9-3-4-10-21)17-6-5-13-28-17/h5-8,13H,3-4,9-12H2,1-2H3,(H,22,27)
• InChI Key: ORSWMWWWWGQJQU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)C2=NN(C(=O)C=C2)CCNC(=O)C3(CCCC3)C4=CC=CS4
• Molecular Formula: C21H24N4O2S2
• Molecular Weight: 428.6 g/mol

Description

N-(2-(3-(2,4-dimethylthiazol-5-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-1-(thiophen-2-yl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C21H24N4O2S2 and its molecular weight is 428.57. The purity is usually 95%.
BenchChem offers high-quality N-(2-(3-(2,4-dimethylthiazol-5-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-1-(thiophen-2-yl)cyclopentanecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(3-(2,4-dimethylthiazol-5-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-1-(thiophen-2-yl)cyclopentanecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Applications

Research has highlighted the antitumor potential of thienopyrimidines derivatives, indicating high inhibition of Hep-G2 cell growth. These compounds, related in structure to the specified chemical, show promising specificity as antitumor agents against Hep-G2 cells with significant efficacy (Aly et al., 2010)(source).

Antibacterial Applications

Studies on 1,3,4-oxadiazole thioether derivatives have confirmed good antibacterial activities against Xanthomonas oryzae pv. oryzae, showcasing the potential of such compounds in addressing bacterial infections (Song et al., 2017)(source). Additionally, novel heterocyclic compounds containing a sulfonamido moiety have been synthesized and demonstrated high antibacterial activities, further emphasizing the potential of these compounds in antibacterial applications (Azab et al., 2013)(source).

Antioxidant Applications

The synthesis and evaluation of novel compounds for antioxidant activities have been a focus of recent research, with several compounds exhibiting potential antioxidant properties. This includes a series of N'-arylmethylidene-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetohydrazides, highlighting the role of such molecules in mitigating oxidative stress (Ahmad et al., 2010)(source).